Cas no 61548-76-3 (Butanedioic acid, phenyl-, dimethyl ester, (2S)-)

Butanedioic acid, phenyl-, dimethyl ester, (2S)- structure
61548-76-3 structure
Product Name:Butanedioic acid, phenyl-, dimethyl ester, (2S)-
CAS No:61548-76-3
MF:C12H14O4
MW:222.237164020538
CID:475286
PubChem ID:11790778
Update Time:2025-04-19

Butanedioic acid, phenyl-, dimethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, phenyl-, dimethyl ester, (2S)-
    • (S)-2-Phenylsuccinic acid dimethyl ester
    • SCHEMBL1545921
    • 61548-76-3
    • (S)-DIMETHYL2-PHENYLSUCCINATE
    • (S)-DIMETHYL 2-PHENYLSUCCINATE
    • DTXSID10472875
    • Inchi: 1S/C12H14O4/c1-15-11(13)8-10(12(14)16-2)9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3/t10-/m0/s1
    • InChI Key: CGVIBFZHFCVINR-JTQLQIEISA-N
    • SMILES: O(C)C([C@H](C1C=CC=CC=1)CC(=O)OC)=O

Computed Properties

  • Exact Mass: 222.08922
  • Monoisotopic Mass: 222.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

Butanedioic acid, phenyl-, dimethyl ester, (2S)- Pricemore >>

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